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Compound of Interest

Compound Name: TC-I 2014

Cat. No.: B15618205 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the chemical compound TC-I 2014.

The following procedural guidance outlines personal protective equipment (PPE) requirements,

handling protocols, and disposal plans to ensure laboratory safety and proper chemical

management.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling TC-I 2014 to determine the full

scope of necessary protective measures. However, based on available safety data, the

following PPE is recommended.[1]
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Protection Type Specification Rationale

Eye/Face Protection
Safety goggles with side-

shields.

Protects eyes from potential

splashes or airborne particles

of the compound.

Hand Protection Chemical-resistant gloves.
Prevents direct skin contact

with the compound.

Body Protection
Appropriate protective clothing

(e.g., lab coat).

Minimizes the risk of skin

exposure on the arms and

body. Contaminated clothing

should be removed and

washed before reuse.[1]

Respiratory Protection
A suitable respirator may be

necessary.

To be used if a risk

assessment indicates a

potential for inhalation of dust

or aerosols.[1]

Experimental Protocols: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of TC-I 2014
and ensuring a safe laboratory environment.

Handling:

Handle the compound in a well-ventilated area, preferably within a fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Keep the compound away from heat and sources of ignition.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly closed.
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Store in a cool, well-ventilated area.[1]

The recommended storage temperature is at or below -20°C (-4°F).[1]

Disposal Plan
All chemical waste, including TC-I 2014 and any contaminated materials, must be disposed of

in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Unused TC-I 2014
Transfer to a designated and properly labeled

chemical waste container.

Contaminated Materials (e.g., gloves, wipes)
Place in a sealed bag and dispose of in the

designated chemical waste container.

Logical Workflow for Personal Protective Equipment
Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with TC-I 2014.
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Caption: PPE selection workflow for handling TC-I 2014.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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